Cas no 425604-51-9 (Propanedinitrile,2-[3-cyano-4-(4-fluorophenyl)-5,5-dimethyl-2(5H)-furanylidene]-)

• Product Name: Propanedinitrile,2-[3-cyano-4-(4-fluorophenyl)-5,5-dimethyl-2(5H)-furanylidene]-
• CAS No: 425604-51-9
• MF: C₁₆H₁₀FN₃O
• MW: 279.268506526947
• MDL: MFCD09800437
• CID: 326815
• PubChem ID: 53415751
• Update Time: 2025-06-29

Propanedinitrile,2-[3-cyano-4-(4-fluorophenyl)-5,5-dimethyl-2(5H)-furanylidene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[3-cyano-4-(4-fluorophenyl)-5,5-dimethyl-2(5H)-furanylidene]-
• 2-[3-CYANO-4-(4-FLUOROPHENYL)-5,5-DIMETHYL-5H-FURAN-2-YLIDENE]MALONONITRILE
• 2-[3-cyano-4-(4-fluorophenyl)-5,5-dimethylfuran-2-ylidene]propanedinitrile
• 3-Cyano-2-dicyanomethylen-4-(4-fluorophenyl)-5,5-dimethyl-2,5-dihydrofuran
• Propanedinitrile,[3-cyano-4-(4-fluorophenyl)-5,5-dimethyl-2(5H)-furanylidene]-(9CI)
• Propanedinitrile,2-[3-cyano-4-(4-fluorophenyl)-5,5-dimethyl-2(5H)-furanylidene]
• [3-Cyano-4-(4-fluorophenyl)-5,5-dimethylfuran-2(5H)-ylidene]propanedinitrile
• 425604-51-9
• 2-[3-cyano-4-(4-fluorophenyl)-5,5-dimethyl-2,5-dihydrofuran-2-ylidene]propanedinitrile
• DTXSID80697073
• ZSCNXXRPYCIGMA-UHFFFAOYSA-N
• 2-(3-Cyano-4-(4-fluorophenyl)-5,5-dimethylfuran-2(5H)-ylidene)malononitrile
• SCHEMBL1099754
• 2-[3-cyano-4-(4-fluoro-phenyl)-5,5-dimethyl-5H-furan-2-ylidene]-malononitrile

• MDL： MFCD09800437
• Inchi： 1S/C16H10FN3O/c1-16(2)14(10-3-5-12(17)6-4-10)13(9-20)15(21-16)11(7-18)8-19/h3-6H,1-2H3
• InChI Key： ZSCNXXRPYCIGMA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C#N)/C(=C(\C#N)/C#N)/OC1(C)C

Computed Properties

• Exact Mass: 279.08100
• Monoisotopic Mass: 279.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 80.6A^2

Experimental Properties

• Density: 1.3
• Boiling Point: 337.1°Cat760mmHg
• Flash Point: 157.6°C
• Refractive Index: 1.584
• PSA: 80.60000
• LogP: 3.21294

Additional information on Propanedinitrile,2-[3-cyano-4-(4-fluorophenyl)-5,5-dimethyl-2(5H)-furanylidene]-

Propanedinitrile,2-[3-cyano-4-(4-fluorophenyl)-5,5-dimethyl-2(5H)-furanylidene] and Its Applications in Modern Chemical Biology

Chemical compounds continue to play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, Propanedinitrile,2-[3-cyano-4-(4-fluorophenyl)-5,5-dimethyl-2(5H)-furanylidene], with the CAS number 425604-51-9, has emerged as a compound of significant interest due to its unique structural and functional properties. This introduction aims to provide a comprehensive overview of this compound, its synthesis, applications, and recent advancements in research that highlight its potential in various fields.

The molecular structure of Propanedinitrile,2-[3-cyano-4-(4-fluorophenyl)-5,5-dimethyl-2(5H)-furanylidene] is characterized by a complex arrangement of functional groups, including a cyano group, a fluorophenyl ring, and a dimethylfuranylidene moiety. These components contribute to its versatile reactivity and make it a valuable intermediate in organic synthesis. The presence of the cyano group enhances its ability to participate in nucleophilic addition reactions, while the fluorophenyl ring introduces electronic and steric effects that can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in drug discovery. The furanylidene moiety in Propanedinitrile,2-[3-cyano-4-(4-fluorophenyl)-5,5-dimethyl-2(5H)-furanylidene] is particularly noteworthy, as furan derivatives have been extensively studied for their pharmacological properties. For instance, furan-based compounds have shown promise in the treatment of neurological disorders, inflammation, and cancer. The dimethyl substitution on the furan ring further stabilizes the molecule and influences its electronic properties, making it an attractive scaffold for medicinal chemists.

The synthesis of Propanedinitrile,2-[3-cyano-4-(4-fluorophenyl)-5,5-dimethyl-2(5H)-furanylidene] involves multiple steps that require careful optimization to ensure high yield and purity. One common approach involves the condensation of a suitable aldehyde with a cyanomethylating agent followed by functional group transformations. The introduction of the fluorophenyl group typically occurs through palladium-catalyzed cross-coupling reactions, which allow for precise control over regioselectivity. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in sufficient quantities for research purposes.

The applications of Propanedinitrile,2-[3-cyano-4-(4-fluorophenyl)-5,5-dimethyl-2(5H)-furanylidene] extend beyond academic research; it has found utility in various industrial processes as well. In agrochemicals, for example, derivatives of this compound have been explored as potential herbicides and fungicides due to their ability to interact with biological targets in plants. Additionally, its structural features make it a valuable building block for more complex molecules used in material science and catalysis.

Recent studies have also demonstrated the compound's potential in medicinal chemistry. Researchers have synthesized analogs of Propanedinitrile,2-[3-cyano-4-(4-fluorophenyl)-5,5-dimethyl-2(5H)-furanylidene] and evaluated their biological activity against various diseases. Notably, some derivatives have shown inhibitory effects on enzymes involved in cancer cell proliferation and inflammation pathways. These findings underscore the importance of this compound as a starting point for drug development efforts aimed at addressing unmet medical needs.

The role of computational chemistry in understanding the properties of Propanedinitrile,2-[3-cyano-4-(4-fluorophenyl)-5,5-dimethyl-2(5H)-furanylidene] cannot be overstated. Advanced computational methods allow researchers to predict molecular interactions, optimize synthetic routes, and design new derivatives with desired properties. These tools have been instrumental in accelerating the discovery process and reducing experimental costs associated with traditional synthetic approaches.

In conclusion, Propanedinitrile,2-[3-cyano-4-(4-fluorophenyl)-5,5-dimethyl-2(5H)-furanylidene], CAS number 425604-51-9, is a multifaceted compound with significant potential in pharmaceuticals and biotechnology. Its unique structural features make it a valuable intermediate for organic synthesis and a promising candidate for drug development. As research continues to uncover new applications for this compound and its derivatives, its importance is likely to grow further.